[3-(5-Chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H13ClFN/c13-8-1-2-10(14)9(3-8)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
• InChI Key: BLKMPSJPJBTMGJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC(=C3)Cl)F)CN
• Molecular Formula: C12H13ClFN
• Molecular Weight: 225.69 g/mol

Description

The compound contains a bicyclo[1.1.1]pentanyl group, a type of cycloalkane. Cycloalkanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring. They only contain carbon-hydrogen bonds and carbon-carbon single bonds. The compound also contains a 5-Chloro-2-fluorophenyl group, which is a type of phenyl group substituted with chlorine and fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic and phenyl groups. The general formula for a cycloalkane composed of n carbons is CnH2n.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the halogens chlorine and fluorine might make the compound more polar, affecting its solubility in different solvents.